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Compound of Interest

Compound Name: PFE-360

CAS No.: 1527475-61-1

Cat. No.: B610063

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for PFE-360, a

potent and selective LRRK2 kinase inhibitor used in research. While PFE-360 is shipped as a

non-hazardous chemical, adherence to established laboratory waste protocols is mandatory to

ensure a safe working environment and compliance with regulations.

Key Chemical Properties and Safety Data
A summary of the pertinent physical and chemical properties of PFE-360 is provided below.

This information is crucial for making informed decisions regarding its handling and disposal.
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Property Value

Molecular Formula C₁₆H₁₆N₆O

Molecular Weight 308.34 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C for long-term

Step-by-Step Disposal Procedures
Given the absence of specific federal or institutional disposal guidelines for PFE-360, a

conservative approach is recommended. Treat all PFE-360 waste as chemical waste to be

collected by a licensed environmental health and safety (EHS) vendor.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid PFE-360, including unused or expired powder, in a clearly labeled, sealed

container.

Contaminated consumables such as weighing boats, pipette tips, and gloves should also

be placed in this designated solid waste container.

Liquid Waste:

Solutions containing PFE-360 (e.g., dissolved in DMSO) should be collected in a separate,

leak-proof, and clearly labeled liquid waste container.

Do not mix PFE-360 solutions with other incompatible chemical waste streams.

Empty Containers:

"Empty" containers that previously held PFE-360 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone).
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The rinsate must be collected and disposed of as liquid chemical waste.

After triple-rinsing, the container can be disposed of in accordance with your institution's

guidelines for clean lab glass or plastic. Deface the original label before disposal.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("PFE-360"), and the approximate concentration and quantity. Follow your

institution's specific labeling requirements.

3. Storage:

Store waste containers in a designated, secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

4. Disposal Request:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS department or their designated contractor.

Important Considerations:

Never dispose of PFE-360 down the drain. Its environmental fate and aquatic toxicity have

not been extensively studied.

Do not dispose of solid PFE-360 in the regular trash.

Always consult your institution's specific chemical hygiene plan and waste disposal

guidelines. Local regulations may vary.

When in doubt, always err on the side of caution and treat the waste as hazardous.
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Currently, there are no established experimental protocols for the specific treatment or

neutralization of PFE-360 for disposal purposes. The recommended procedure is collection and

disposal by a certified EHS vendor.

PFE-360 Disposal Workflow
The following diagram illustrates the decision-making process and proper workflow for the

disposal of PFE-360 waste in a laboratory setting.
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Caption: PFE-360 Disposal Workflow Diagram.

To cite this document: BenchChem. [Proper Disposal of PFE-360: A Guide for Laboratory
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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